Cas no 3622-35-3 (1,3-benzothiazole-6-carboxylic acid)
3622-35-3 structure
Product Name:1,3-benzothiazole-6-carboxylic acid
CAS No:3622-35-3
MF:C8H5NO2S
MW:179.195800542831
MDL:MFCD00111651
CID:44336
PubChem ID:24877741
Update Time:2025-04-18
1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[d]thiazole-6-carboxylic acid
- 1,3-Benzothiazole-6-carboxylic acid
- Benzothiazole-6-carboxylic acid
- 6-benzothiazolecarboxylic acid
- MLS001003038
- DMPZJACLHDWUFS-UHFFFAOYSA-N
- SMR000372672
- zlchem 73
- PubChem9871
- Enamine_005417
- benzothiazole-6-carboxylic
- 6-Benzothiazolecarboxylicacid
- cid_601670
- 6-benzothiazole carboxylic acid
- BDBM47877
- ZLB0060
- HMS2762E04
- KUC11
- NS00009867
- MFCD00111651
- BCP27985
- Z56899168
- FS-1108
- XLP
- CL-COB-III-274-2
- benzo[d]thiazole-6-carboxylicacid
- F2167-0006
- DTXSID80345067
- AR-009/42290059
- 1,3-Benzothiazole-6-carboxylic acid #
- 3622-35-3
- AKOS000813891
- KUC111878N
- J-518259
- SCHEMBL192332
- Benzothiazole-6-carboxylic acid, 96%
- CHEMBL1579917
- A18689
- InChI=1/C8H5NO2S/c10-8(11)5-1-2-6-7(3-5)12-4-9-6/h1-4H,(H,10,11
- AB03450
- FT-0622733
- AC-2614
- EN300-00928
- SY006123
- CS-W017274
- HMS1409G05
- BBL010424
- STK716497
- ALBB-015542
- DB-022589
- DTXCID80296141
- 629-517-5
- 1,3-benzothiazole-6-carboxylic acid
-
- MDL： MFCD00111651
- Inchi： 1S/C8H5NO2S/c10-8(11)5-1-2-6-7(3-5)12-4-9-6/h1-4H,(H,10,11)
- InChI Key： DMPZJACLHDWUFS-UHFFFAOYSA-N
- SMILES： S1C=NC2C=CC(C(=O)O)=CC1=2
Computed Properties
- Exact Mass: 179.00400
- Monoisotopic Mass: 179.00409958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 78.4
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not determined
- Melting Point: 245-251 °C (lit.)
- Boiling Point: 387.7℃ at 760 mmHg
- PSA: 78.43000
- LogP: 1.99450
- Solubility: Not determined
1,3-benzothiazole-6-carboxylic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36; S26; S37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
1,3-benzothiazole-6-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-benzothiazole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059003581-1g |
Benzo[d]thiazole-6-carboxylic acid |
3622-35-3 | 95% | 1g |
$305.28 | 2023-09-02 | |
| Alichem | A059003581-5g |
Benzo[d]thiazole-6-carboxylic acid |
3622-35-3 | 95% | 5g |
$608.40 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 064909-500mg |
1,3-benzothiazole-6-carboxylic acid |
3622-35-3 | 500mg |
1542.0CNY | 2021-07-16 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JU946-200mg |
1,3-benzothiazole-6-carboxylic acid |
3622-35-3 | 95% | 200mg |
120.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JU946-1g |
1,3-benzothiazole-6-carboxylic acid |
3622-35-3 | 95% | 1g |
341.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JU946-50mg |
1,3-benzothiazole-6-carboxylic acid |
3622-35-3 | 95% | 50mg |
55.0CNY | 2021-07-16 | |
| TRC | B206863-10mg |
1,3-Benzothiazole-6-carboxylic Acid |
3622-35-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B206863-50mg |
1,3-Benzothiazole-6-carboxylic Acid |
3622-35-3 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B206863-100mg |
1,3-Benzothiazole-6-carboxylic Acid |
3622-35-3 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Apollo Scientific | OR3419-1g |
1,3-Benzothiazole-6-carboxylic acid |
3622-35-3 | tech | 1g |
£25.00 | 2025-02-20 |
1,3-benzothiazole-6-carboxylic acid Related Literature
-
Min-Qi Hu,Heng Li,Ying Lin,Ying Zhang,Jie Tang,Jian-Ping Zuo,Li-Fang Yu,Xian-Kun Tong,Wei Tang,Fan Yang RSC Adv. 2020 10 43299
-
Jing Zhang,Ye-Xing Hou,Yan-Liu Tang,Ji-Hang Xu,Zi-Kui Liu,Yang Gao,Xiao-Qiang Hu Org. Chem. Front. 2021 8 3434
3622-35-3 (1,3-benzothiazole-6-carboxylic acid) Related Products
- 394223-38-2(1,3-benzothiazole-5-carbaldehyde)
- 19989-66-3(Benzo[d]thiazol-6-ylmethanol)
- 351465-01-5(6-Benzothiazolecarboxylicacid, 2-(hydroxymethyl)-)
- 394223-37-1(Benzodthiazol-5-ylmethanol)
- 305381-68-4(5-Benzothiazolecarboxylicacid, 4-methyl-)
- 68867-17-4(1,3-benzothiazole-5-carboxylic acid)
- 22514-58-5(2-Bromo-6-benzothiazolecarboxylic acid)
- 93-85-6(2-amino-1,3-benzothiazole-6-carboxylic acid)
- 103261-70-7(ethyl 1,3-benzothiazole-5-carboxylate)
- 19989-64-1(Ethyl benzo[d]thiazole-6-carboxylate)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
